Cas no 2640943-79-7 (2-Methyl-6-phenoxypyrazine)

• Product Name: 2-Methyl-6-phenoxypyrazine
• CAS No: 2640943-79-7
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 5317549
• PubChem ID: 68348556
• Update Time: 2025-06-11

2-Methyl-6-phenoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-phenoxypyrazine
• F6619-8915
• AKOS040710986
• SCHEMBL12677967
• 2640943-79-7

• Inchi： 1S/C11H10N2O/c1-9-7-12-8-11(13-9)14-10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： GHBUMYZKFIJAPH-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C)N=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 288.7±35.0 °C(Predicted)
• pka: -0.07±0.10(Predicted)

Additional information on 2-Methyl-6-phenoxypyrazine

Recent Advances in the Study of 2-Methyl-6-phenoxypyrazine (CAS: 2640943-79-7) in Chemical Biology and Pharmaceutical Research

The compound 2-Methyl-6-phenoxypyrazine (CAS: 2640943-79-7) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazine core and phenoxy substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of drug discovery and development.

A key area of investigation has been the role of 2-Methyl-6-phenoxypyrazine as a potential modulator of specific biological targets. Researchers have explored its interactions with various enzymes and receptors, with preliminary data suggesting selective binding affinity and functional activity. The compound's unique chemical structure, featuring both lipophilic and aromatic components, appears to contribute to its biological properties and pharmacokinetic profile.

Recent synthetic approaches to 2-Methyl-6-phenoxypyrazine have focused on improving yield and purity while developing more efficient routes for large-scale production. Several research groups have reported novel methodologies involving palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, which have significantly reduced reaction times and improved overall efficiency. These advancements are particularly important as they facilitate further pharmacological evaluation and potential clinical translation.

In pharmacological studies, 2-Methyl-6-phenoxypyrazine has demonstrated interesting activity profiles in various in vitro and in vivo models. Recent publications have highlighted its potential as an anti-inflammatory agent, with mechanisms of action involving modulation of key signaling pathways. Additionally, preliminary data suggest possible applications in neurological disorders, though these findings require further validation through comprehensive preclinical studies.

The compound's structure-activity relationship (SAR) has been a focus of recent research, with various analogs being synthesized and evaluated to optimize therapeutic potential. These studies have provided valuable insights into the molecular features essential for biological activity, guiding the design of more potent and selective derivatives. Computational modeling and molecular docking studies have complemented these experimental approaches, offering predictions about binding modes and potential off-target effects.

From a pharmaceutical development perspective, recent investigations have addressed the physicochemical properties and formulation challenges associated with 2-Methyl-6-phenoxypyrazine. Studies on solubility, stability, and bioavailability have provided crucial data for future formulation strategies. These findings are particularly relevant as they inform decisions about potential drug delivery systems and dosage forms for clinical applications.

Looking forward, the research community anticipates more comprehensive studies to fully elucidate the therapeutic potential of 2-Methyl-6-phenoxypyrazine. Current gaps in knowledge include detailed pharmacokinetic profiling, thorough safety evaluation, and confirmation of mechanism of action. As these studies progress, this compound may emerge as a valuable scaffold for the development of novel therapeutic agents across multiple disease areas.